Cas no 51012-27-2 (2,5-Bis(trifluoromethyl)benzonitrile)
51012-27-2 structure
Product Name:2,5-Bis(trifluoromethyl)benzonitrile
CAS No:51012-27-2
MF:C9H3F6N
MW:239.117243051529
MDL:MFCD03094423
CID:55922
PubChem ID:2737810
Update Time:2025-04-18
2,5-Bis(trifluoromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Bis(trifluoromethyl)benzonitrile
- 2,5-Bis-trifluoromethyl-benzonitrile
- JRD-1681
- OMAYRCLGTUORSS-UHFFFAOYSA-N
- MFCD03094423
- CS-0314755
- SCHEMBL1996176
- SY018210
- FT-0725065
- DTXSID00372259
- A828394
- PS-7606
- 51012-27-2
- AC7726
- AKOS005257867
- DB-024102
-
- MDL： MFCD03094423
- Inchi： 1S/C9H3F6N/c10-8(11,12)6-1-2-7(9(13,14)15)5(3-6)4-16/h1-3H
- InChI Key： OMAYRCLGTUORSS-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C(F)(F)F)=CC=1C#N)(F)F
Computed Properties
- Exact Mass: 239.01700
- Monoisotopic Mass: 239.017
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.4
- Topological Polar Surface Area: 23.8A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.199
- Boiling Point: 214.5 ℃ at 760 mmHg
- Flash Point: 181.3°C
- Refractive Index: 1.4210
- PSA: 23.79000
- LogP: 3.59588
- Solubility: Not determined
2,5-Bis(trifluoromethyl)benzonitrile Security Information
- Hazard Statement： Toxic
- Hazardous Material transportation number：3276
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- Safety Term：S26-S36/37/39
- Risk Phrases：R20/21/22
- HazardClass：6.1
2,5-Bis(trifluoromethyl)benzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,5-Bis(trifluoromethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 013760-5g |
2,5-Bis(trifluoromethyl)benzonitrile |
51012-27-2 | 97% | 5g |
￡88.00 | 2022-03-01 | |
| Fluorochem | 013760-25g |
2,5-Bis(trifluoromethyl)benzonitrile |
51012-27-2 | 97% | 25g |
￡352.00 | 2022-03-01 | |
| Apollo Scientific | PC7321-1g |
2,5-Bis(trifluoromethyl)benzonitrile |
51012-27-2 | 1g |
£10.00 | 2023-09-02 | ||
| Apollo Scientific | PC7321-5g |
2,5-Bis(trifluoromethyl)benzonitrile |
51012-27-2 | 5g |
£27.00 | 2023-09-02 | ||
| Apollo Scientific | PC7321-25g |
2,5-Bis(trifluoromethyl)benzonitrile |
51012-27-2 | 25g |
£125.00 | 2023-09-02 | ||
| Alichem | A013006249-250mg |
2,5-Bis(trifluoromethyl)benzonitrile |
51012-27-2 | 97% | 250mg |
$504.00 | 2023-09-01 | |
| Alichem | A013006249-500mg |
2,5-Bis(trifluoromethyl)benzonitrile |
51012-27-2 | 97% | 500mg |
$855.75 | 2023-09-01 | |
| Alichem | A013006249-1g |
2,5-Bis(trifluoromethyl)benzonitrile |
51012-27-2 | 97% | 1g |
$1445.30 | 2023-09-01 | |
| abcr | AB146473-1 g |
2,5-Bis(trifluoromethyl)benzonitrile, 98%; . |
51012-27-2 | 98% | 1 g |
€72.00 | 2023-07-20 | |
| abcr | AB146473-5 g |
2,5-Bis(trifluoromethyl)benzonitrile, 98%; . |
51012-27-2 | 98% | 5 g |
€143.20 | 2023-07-20 |
2,5-Bis(trifluoromethyl)benzonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:51012-27-2)2,5-Bis(trifluoromethyl)benzonitrile
Order Number:A828394
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):156.0
Email:sales@amadischem.com
2,5-Bis(trifluoromethyl)benzonitrile Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:51012-27-2)2,5-Bis(trifluoromethyl)benzonitrile
Purity:99%
Quantity:25g
Price ($):156.0